Cas no 2092486-33-2 (tert-butyl (3S)-3-methyl-4-oxo-piperidine-1-carboxylate)

• Product Name: tert-butyl (3S)-3-methyl-4-oxo-piperidine-1-carboxylate
• CAS No: 2092486-33-2
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5053252
• PubChem ID: 29414355
• Update Time: 2026-02-28

tert-butyl (3S)-3-methyl-4-oxo-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (S)-3-methyl-4-oxopiperidine-1-carboxylate
• tert-butyl(S)-3-methyl-4-oxopiperidine-1-carboxylate
• TERT-BUTYL (3S)-3-METHYL-4-OXOPIPERIDINE-1-CARBOXYLATE
• tert-butyl (3S)-3-methyl-4-oxo-piperidine-1-carboxylate
• EN300-7203668
• tert-Butyl-(S)-3-methyl-4-oxopiperidine-1-carboxylate
• F94224
• (3S)-1-Boc-3-methyl-4-oxopiperidine
• 2092486-33-2
• SCHEMBL21241481
• tert-?Butyl-(S)?-?3-?methyl-?4-?oxopiperidine-?1-?carboxylate

• Inchi： 1S/C11H19NO3/c1-8-7-12(6-5-9(8)13)10(14)15-11(2,3)4/h8H,5-7H2,1-4H3/t8-/m0/s1
• InChI Key： VWSBNWIPICCWAM-QMMMGPOBSA-N
• SMILES： O(C(N1CCC([C@@H](C)C1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (3S)-3-methyl-4-oxo-piperidine-1-carboxylate

tert-butyl (3S)-3-methyl-4-oxo-piperidine-1-carboxylate (CAS No. 2092486-33-2): A Versatile Building Block in Modern Organic Synthesis

In the realm of pharmaceutical and fine chemical synthesis, tert-butyl (3S)-3-methyl-4-oxo-piperidine-1-carboxylate (CAS No. 2092486-33-2) has emerged as a pivotal intermediate. This chiral piperidine derivative is widely recognized for its role in constructing complex molecular architectures, particularly in the development of bioactive compounds. Its unique structural features, including the tert-butyloxycarbonyl (Boc) protecting group and the 4-oxo-piperidine scaffold, make it a sought-after reagent in asymmetric synthesis and medicinal chemistry.

The growing interest in chiral auxiliaries and stereoselective synthesis has propelled the demand for compounds like tert-butyl (3S)-3-methyl-4-oxo-piperidine-1-carboxylate. Researchers frequently search for "Boc-protected piperidine derivatives" or "3-methyl-4-oxo-piperidine applications," highlighting its relevance in drug discovery. This compound's ability to serve as a precursor for NK1 receptor antagonists and protease inhibitors aligns with current trends in targeting neurological and antiviral therapies.

From a synthetic perspective, the (3S)-stereocenter in tert-butyl (3S)-3-methyl-4-oxo-piperidine-1-carboxylate enables precise control over enantioselective transformations. This is critical for industries focusing on "green chemistry" and "atom-efficient reactions," as it minimizes waste and improves yield. The compound's stability under diverse reaction conditions further enhances its utility in multistep syntheses, a topic frequently explored in academic forums and patent literature.

Beyond pharmaceuticals, tert-butyl (3S)-3-methyl-4-oxo-piperidine-1-carboxylate finds applications in agrochemicals and material science. Its ketone functionality allows for further derivatization, catering to queries like "modification of 4-oxo-piperidine cores" or "Boc deprotection strategies." These long-tail keywords reflect the compound's adaptability in research workflows, from small-scale lab experiments to industrial-scale production.

Quality and purity are paramount when working with CAS 2092486-33-2, as impurities can skew reaction outcomes. Suppliers often emphasize "high-purity chiral intermediates" or "HPLC-validated piperidine derivatives" to address user concerns. Analytical techniques like NMR and mass spectrometry are routinely employed to verify the compound's integrity, ensuring reproducibility in downstream applications.

In conclusion, tert-butyl (3S)-3-methyl-4-oxo-piperidine-1-carboxylate exemplifies the synergy between structural elegance and functional versatility. Its alignment with trends like "fragment-based drug design" and "catalytic asymmetric synthesis" underscores its enduring value in chemical innovation. As research continues to explore its potential, this compound remains a cornerstone in the toolkit of synthetic chemists worldwide.